Cas no 2172462-95-0 (benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate)

• Product Name: benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate
• CAS No: 2172462-95-0
• MF: C₁₆H₂₂ClNO₄S
• MW: 359.868182659149
• CID: 6110841
• PubChem ID: 165870536
• Update Time: 2025-10-18

benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate
• benzyl N-[1-(chlorosulfonyl)-3-cyclopentylpropan-2-yl]carbamate
• 2172462-95-0
• EN300-1440455

• Inchi： 1S/C16H22ClNO4S/c17-23(20,21)12-15(10-13-6-4-5-7-13)18-16(19)22-11-14-8-2-1-3-9-14/h1-3,8-9,13,15H,4-7,10-12H2,(H,18,19)
• InChI Key： VVSLSLGTHRUQKV-UHFFFAOYSA-N
• SMILES： ClS(CC(CC1CCCC1)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 359.0958071g/mol
• Monoisotopic Mass: 359.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate

Introduction to benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate (CAS No. 2172462-95-0)

Benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate (CAS No. 2172462-95-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate is composed of a benzyl group attached to a carbamate moiety, which is further substituted with a chlorosulfonyl group and a cyclopentylpropan-2-yl moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting subject for both academic and industrial research.

In terms of its physical properties, benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate is typically a white crystalline solid with a high melting point. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The synthesis of benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route starts with the preparation of the chlorosulfonyl intermediate, followed by its reaction with the appropriate amine to form the carbamate. The benzyl group is then introduced through a substitution reaction. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the use of hazardous reagents and minimizing waste production.

In the context of medicinal chemistry, benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate has been studied for its potential as a lead compound in drug discovery. Its unique structure suggests possible interactions with specific biological targets, such as enzymes or receptors involved in various disease pathways. For instance, preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and other proliferative disorders.

Clinical trials involving compounds derived from benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate are currently underway to evaluate their safety and efficacy in treating various conditions. Early results are promising, with some derivatives demonstrating potent anti-inflammatory and anti-tumor effects in preclinical models. These findings underscore the importance of continued research into this class of compounds to fully understand their therapeutic potential.

Beyond its direct applications in drug development, benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate serves as a valuable tool for chemical biology studies. Its ability to modulate specific biological processes makes it useful for probing cellular mechanisms and validating new therapeutic targets. Researchers are leveraging this compound to gain insights into complex biological systems and identify novel pathways that could be targeted for therapeutic intervention.

In conclusion, benzyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate (CAS No. 2172462-95-0) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique chemical structure and biological activities make it an important molecule for ongoing studies aimed at advancing our understanding of disease mechanisms and developing new treatments. As research progresses, it is likely that this compound will continue to play a pivotal role in driving innovation in the field of medicinal chemistry.